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Compound of Interest

Compound Name: N-Heptylformamide

Introduction

N-Heptylformamide is a chemical compound with the molecular formula C8H17NO.[1] This
guide provides a comprehensive overview of its health and safety information, intended for
researchers, scientists, and professionals in drug development. The following sections detalil
the known hazards, safe handling procedures, and emergency response protocols associated
with this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Heptylformamide is provided in
the table below. This information is essential for understanding its behavior under various
laboratory conditions.

Property Value

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol

CAS Number 59734-16-6

IUPAC Name N-heptylformamide

Synonyms Formamide, N-heptyl-; NSC-406065
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Hazard Identification and Classification

N-Heptylformamide is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to irritation of the skin, eyes, and respiratory tract.[1]

GHS Classification

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Skin
) o ) H315: Causes
Corrosion/Irritatio 2 ! Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A ! Warning serious eye
Irritation irritation
Specific Target
- H335: May
Organ Toxicity ) )
] ! Warning cause respiratory
(Single o
irritation
Exposure)

Precautionary Statements

A comprehensive list of precautionary statements is provided by the ECHA C&L Inventory.[1]
Key recommendations include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Safe Handling and Storage Workflow

Proper handling and storage are crucial to minimize the risks associated with N-
Heptylformamide. The following diagram outlines a logical workflow for its safe management
in a laboratory setting.

A logical workflow for the safe handling of N-Heptylformamide.

First Aid Measures

In the event of exposure to N-Heptylformamide, immediate and appropriate first aid is critical.
The following diagram outlines the recommended procedures for different routes of exposure.

First aid measures for different exposure routes of N-Heptylformamide.

Experimental Protocols: Skin Irritation Assessment

Given that N-Heptylformamide is classified as a skin irritant, a relevant experimental protocol
for its assessment is the OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed
Human Epidermis (RhE) Test Method. This in vitro test is a validated alternative to traditional
animal testing for the identification of skin irritants.

Principle of the Test

The test chemical is applied topically to a three-dimensional Reconstructed Human Epidermis
(RhE) model. This model consists of non-transformed, human-derived epidermal keratinocytes
cultured to form a multi-layered, highly differentiated model of the human epidermis. The
viability of the RhE tissue after exposure to the test chemical is measured and compared to a
negative control. A reduction in tissue viability below a certain threshold indicates that the
chemical is a skin irritant.

Methodology Outline

o Preparation of RhE Tissues: Commercially available RhE tissues are pre-incubated in a
defined culture medium.
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e Application of the Test Chemical: A small volume or weight of the undiluted test chemical is
applied uniformly to the surface of the RhE tissue. For solid chemicals, the surface is
moistened with a small amount of water or saline to ensure good contact.

o Exposure Period: The tissues are exposed to the test chemical for a defined period, typically
60 minutes.

e Rinsing: After the exposure period, the test chemical is carefully washed from the tissue
surface with a buffered saline solution.

o Post-Exposure Incubation: The tissues are transferred to fresh culture medium and
incubated for a further 42 hours.

 Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated
with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is converted
by mitochondrial dehydrogenases in viable cells to a blue formazan salt.

o Extraction and Measurement: The formazan salt is extracted from the tissues, and the optical
density is measured spectrophotometrically.

o Data Analysis: The viability of the test chemical-treated tissues is expressed as a percentage
of the negative control-treated tissues. A mean tissue viability of < 50% is used to classify the
test chemical as a skin irritant.

Personal Protective Equipment (PPE)

When handling N-Heptylformamide, appropriate personal protective equipment is mandatory
to prevent exposure.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Respiratory Protection: In cases where ventilation is inadequate or there is a risk of aerosol
formation, a NIOSH-approved respirator with an organic vapor cartridge should be used.
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Fire-Fighting Measures

In the event of a fire involving N-Heptylformamide, the following measures should be taken:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

» Specific Hazards: Thermal decomposition may produce toxic fumes, including carbon
monoxide, carbon dioxide, and nitrogen oxides.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

For spills of N-Heptylformamide:

Evacuate the Area: Remove all personnel from the immediate vicinity of the spill.

o Ensure Adequate Ventilation: Work in a well-ventilated area, preferably in a chemical fume
hood.

o Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain
the spill.

o Collect the Spilled Material: Carefully collect the absorbed material into a labeled, sealed
container for disposal.

o Clean the Area: Decontaminate the spill area with a suitable cleaning agent.

» Dispose of Waste: Dispose of the collected waste in accordance with institutional and local
regulations.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a formal safety data sheet (SDS) or professional safety training.
Always consult the most up-to-date SDS for N-Heptylformamide and follow all institutional and
regulatory safety guidelines when handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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